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Compound of Interest

Compound Name: Daurisoline-d11

Cat. No.: B15137926 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical reagents are paramount to ensuring laboratory safety

and environmental protection. This document provides a comprehensive, step-by-step guide for

the proper disposal of Daurisoline-d11, a deuterated bis-benzylisoquinoline alkaloid.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

I. Hazard Identification and Chemical Profile
Daurisoline-d11 is the deuterated form of Daurisoline. While a specific Safety Data Sheet

(SDS) for Daurisoline-d11 is not readily available, the SDS for Daurisoline indicates that the

compound is harmful if swallowed[1]. As a standard practice, a deuterated compound should

be handled with the same precautions as its non-deuterated counterpart. Therefore,

Daurisoline-d11 should be treated as a hazardous substance.

Key Chemical and Physical Properties of Daurisoline:
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Property Value Reference

Molecular Formula C₃₇H₄₂N₂O₆ [1]

Molecular Weight 610.7 g/mol [1]

Appearance White to beige powder [2]

Boiling Point 724.5 ± 60.0 °C (Predicted) [2]

Density 1.218 ± 0.06 g/cm³ (Predicted)

Solubility DMSO: 15 mg/mL

Storage Temperature -20°C

II. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Daurisoline-d11 for disposal, it is imperative to be equipped with the

appropriate personal protective equipment to prevent exposure.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).

Body Protection: A laboratory coat is mandatory.

Work Area: All handling of Daurisoline-d11 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

III. Step-by-Step Disposal Protocol
The proper disposal of Daurisoline-d11 is a multi-step process that ensures the waste is

handled, stored, and ultimately disposed of in a safe and compliant manner.

Step 1: Waste Classification

Treat Daurisoline-d11 as a hazardous chemical waste. Due to its potential toxicity, it must not

be disposed of down the drain or in regular solid waste.
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Step 2: Containerization

Select a Suitable Container: Use a dedicated, leak-proof, and chemically compatible

container for collecting Daurisoline-d11 waste. The original container can be used if it is in

good condition.

Avoid Mixing: Do not mix Daurisoline-d11 waste with other incompatible chemical wastes. It

is best practice to collect deuterated solvent waste separately, as mixed solvents can be

more costly to dispose of.

Secure Closure: Ensure the container is tightly sealed to prevent spills or the release of

vapors. Keep the container closed except when adding waste.

Step 3: Labeling

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Daurisoline-d11"

The concentration and quantity of the waste

The date when the first waste was added to the container

Your name and laboratory contact information

Step 4: Storage

Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory.

Segregation: Ensure the storage area is away from incompatible chemicals. Store acids and

bases separately, and keep oxidizing agents away from reducing agents and organic

compounds.

Ventilation: The storage area should be well-ventilated.
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Step 5: Disposal

Contact Environmental Health and Safety (EHS): When the waste container is full or ready

for disposal, contact your institution's Environmental Health and Safety (EHS) department or

a certified hazardous waste disposal company to arrange for pickup.

Do Not Dispose On-Site: Never attempt to treat or dispose of Daurisoline-d11 waste

through incineration or by pouring it down the sink.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal procedure for Daurisoline-d11.
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This comprehensive guide provides the necessary information for the safe and compliant

disposal of Daurisoline-d11. By adhering to these procedures, laboratory personnel can

contribute to a safer research environment and ensure the protection of our ecosystem. Always

consult your institution's specific guidelines and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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